1-Bromo-4-fluoro-6,7,8,9-tetrahydrobenzo[7]annulen-5-one

• IUPAC Name: 1-bromo-4-fluoro-6,7,8,9-tetrahydrobenzo[7]annulen-5-one
• InChI: InChI=1S/C11H10BrFO/c12-8-5-6-9(13)11-7(8)3-1-2-4-10(11)14/h5-6H,1-4H2
• InChI Key: IGPLVEFINYOCIR-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=O)C2=C(C=CC(=C2C1)Br)F
• Molecular Formula: C11H10BrFO
• Molecular Weight: 257.10 g/mol

Description

“1-Bromo-4-fluoro-6,7,8,9-tetrahydrobenzo[7]annulen-5-one” is a synthetic organic compound used primarily in medicinal chemistry research. It is also known by other synonyms such as “1-Bromo-4-fluoro-6,7,8,9-tetrahydro-5h-benzo[7]annulen-5-one” and "5H-Benzocyclohepten-5-one, 1-bromo-4-fluoro-6,7,8,9-tetrahydro-".

Molecular Structure Analysis

The molecular formula of this compound is C11H10BrFO. The IUPAC name is 1-bromo-4-fluoro-6,7,8,9-tetrahydrobenzo[7]annulen-5-one. The canonical SMILES representation is C1CCC(=O)C2=C(C=CC(=C2C1)Br)F.

Physical And Chemical Properties Analysis

The molecular weight of the compound is 257.1. It has a complexity of 231 and a topological polar surface area of 17.1Ų. The compound is canonicalized and has a covalently-bonded unit count of 1. It has a heavy atom count of 14. The compound has a hydrogen bond acceptor count of 2 and a hydrogen bond donor count of 0. The compound has an XLogP3 of 3.4.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Novel Derivatives : Research has led to the synthesis of novel bromo-substituted derivatives of dibenzo-tetraaza and dibenzo-dioxadiaza[14]annulenes, demonstrating the versatility of bromo-substituted compounds in creating new chemical structures (Mehranpour, Hashemnia, & Bashiri, 2013).

• Synthesis of Dibenzo[7]annulene Derivatives : The synthesis of 5,9-Propanobenzo[7]annulene derivatives and their conformational analysis provide insights into the structural possibilities of such compounds (Camps, Gorbig, Muñoz-Torrero, & Pérez, 1997).

• Synthesis of Fluoro-benzo[a]pyrene Metabolites : Efforts in synthesizing metabolites of 6-fluoro-benzo[a]pyrene, using tetrahydrobenzo[a]pyren-7-ol as a precursor, highlight the chemical transformations possible with fluorine-substituted benzo[a]pyrenes (Zajc, 1999).

Chemical Reactions and Analysis

• Heteroanellated Annulenes Synthesis : Research into the synthesis of 3,4-heteroanellated 1,6-methano[10]annulenes using 4-Bromo-1,6-methano[10]annulene-3-carbaldehyde demonstrates the compound's reactivity and potential for creating diverse chemical structures (Neidlein & Schröder, 1992).

• Electronic Properties and Reactivity : Studies on dehydro[12]- and -[18]annulenes fused with tetrafluorobenzene have been conducted to understand their electronic properties, packing structures, and reactivity, especially in solid-state reactions (Nishinaga, Nodera, Miyata, & Komatsu, 2002).

Applications in Complex Molecule Synthesis

• Colchicinoid Natural Products Synthesis : The synthesis of 7-methyl-5H-dibenzo[a,c][7]annulen-5-ones using a domino Pd-catalyzed reaction illustrates the application of bromo-substituted compounds in synthesizing complex molecules, particularly in natural product chemistry (Krishna, Reddy, & Satyanarayana, 2013).

• Structural Analogues Synthesis : Research on synthesizing structural analogues of tetrahydrobenzo[7]annulenes contributes to the development of new chemical entities with potential applications in various fields (Carpenter, Peesapati, & Proctor, 1979).